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Compound of Interest

Compound Name: 1-(6-Chloropyridazin-3-yl)azepane

Cat. No.: B182009 Get Quote

Technical Support Center: 1-(6-Chloropyridazin-
3-yl)azepane
Welcome to the technical support guide for 1-(6-Chloropyridazin-3-yl)azepane. This

document provides essential information for researchers, scientists, and drug development

professionals on the safe handling, storage, and troubleshooting of common experimental

issues related to this compound. Our goal is to ensure both the integrity of your research and

the safety of your laboratory personnel.

Section 1: Chemical and Physical Properties
Understanding the fundamental properties of 1-(6-Chloropyridazin-3-yl)azepane is crucial for

its proper use.

Property Value Source

CAS Number 312318-48-2

Molecular Formula C10H14ClN3

Molecular Weight 211.7 g/mol

The structure of this compound incorporates a chlorinated pyridazine ring and an azepane

moiety. The azepane ring, a seven-membered saturated heterocycle, is a versatile scaffold in

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b182009?utm_src=pdf-interest
https://www.benchchem.com/product/b182009?utm_src=pdf-body
https://www.benchchem.com/product/b182009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


medicinal chemistry, appearing in various pharmaceutical drugs.[1][2] The presence of the

chlorinated pyridazine suggests reactivity towards nucleophilic substitution, a common

consideration in synthetic protocols.

Section 2: Safety and Hazard Information
Prioritizing safety is paramount when working with any chemical compound. 1-(6-
Chloropyridazin-3-yl)azepane presents several hazards that must be addressed with

appropriate safety measures.

Hazard Statements:[3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[3][4][5]

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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P312: Call a POISON CENTER or doctor if you feel unwell.

Storage:

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P405: Store locked up.

Disposal:

P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE) Workflow

Entering Lab Don Lab Coat Wear Safety Goggles
(EN 166 compliant) [6]
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Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow before handling the compound.

Section 3: Handling and Storage Best Practices
Proper handling and storage are critical to maintain the stability and purity of 1-(6-
Chloropyridazin-3-yl)azepane, ensuring experimental reproducibility and safety.

FAQs: Handling
Q: How should I handle the solid form of this compound? A: Handle the compound in a well-

ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors.

[3][4] Use appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety goggles.[3] Avoid creating dust. If transferring solid, use techniques that minimize dust

generation.

Q: What are the immediate first aid measures in case of exposure? A:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] If skin

irritation persists, seek medical advice.[3]
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Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

possible.[3] If eye irritation persists, get medical attention.[3]

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[3] If you feel unwell, call a poison center or doctor.[3]

Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[4]

FAQs: Storage
Q: What are the optimal storage conditions for this compound? A: Store in a cool, dry, and well-

ventilated place.[6] Keep the container tightly closed to prevent moisture absorption and

contamination.[5][6] The compound should be stored locked up.[3][4] Some suppliers may

recommend cold-chain transportation, indicating that refrigeration could be beneficial for long-

term stability.[7]

Q: Are there any incompatible materials I should avoid storing this compound with? A: While

specific incompatibility data for this exact compound is not readily available, general principles

for chlorinated and amine-containing compounds should be followed. Avoid storage with strong

oxidizing agents, strong acids, and bases. The azepane moiety is a secondary amine, which

can react with various electrophiles.[8]
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Caption: Decision tree for the proper storage of 1-(6-Chloropyridazin-3-yl)azepane.

Section 4: Troubleshooting Experimental Issues
This section addresses potential challenges you might encounter during your experiments with

1-(6-Chloropyridazin-3-yl)azepane.

FAQs: Solubility and Solution Preparation
Q: I'm having trouble dissolving the compound. What solvents are recommended? A: The

solubility of related azepane derivatives often requires organic solvents. For biological assays,

Dimethyl Sulfoxide (DMSO) is a common choice for creating stock solutions.[9] For chemical
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reactions, a range of aprotic solvents like Tetrahydrofuran (THF), Dichloromethane (DCM), or

Acetonitrile (MeCN) could be suitable, depending on the specific reaction conditions.[2] Always

perform a small-scale solubility test before preparing a large batch.

Q: My solution appears cloudy or has precipitated over time. What could be the cause? A:

Cloudiness or precipitation can result from several factors:

Low Solubility: You may have exceeded the solubility limit in the chosen solvent. Try gentle

warming or sonication, or consider a different solvent system.

Instability: The compound might be degrading. This could be triggered by exposure to light,

water, or incompatible substances in your solvent or vessel. Ensure you are using high-

purity, dry solvents.

Temperature Effects: Solubility is often temperature-dependent. If you prepared a saturated

solution at a higher temperature, it might precipitate upon cooling to room temperature.

FAQs: Reaction Monitoring and Purity
Q: I am using this compound in a synthesis and the reaction is not proceeding as expected.

What should I check? A:

Reagent Purity: Verify the purity of your 1-(6-Chloropyridazin-3-yl)azepane and other

reagents. Impurities can inhibit or alter the course of a reaction.

Reaction Conditions: The azepane nitrogen is a secondary amine and can act as a base or a

nucleophile.[8] Ensure your reaction conditions (temperature, atmosphere, solvent) are

appropriate for the intended transformation. For instance, reactions involving this amine may

require an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with air or

moisture.

Chloropyridazine Reactivity: The chloro-substituent on the pyridazine ring is susceptible to

nucleophilic aromatic substitution. If your reaction mixture contains other nucleophiles, you

might observe side products.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/348246884_Review_on_Synthesis_Reactions_and_Biological_Properties_of_Seven_Member_Heterocyclic_Compounds_Azepine_Azepane_Azepinone
https://www.benchchem.com/product/b182009?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-azepane-co
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting Workflow: Unexpected Reaction
Outcome
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Caption: A systematic workflow for troubleshooting unexpected chemical reaction outcomes.
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Section 5: Spill and Waste Disposal
Proper management of spills and waste is crucial for laboratory safety and environmental

protection.

Spill Response Protocol
Evacuate: Ensure all non-essential personnel evacuate the immediate area.

Ventilate: Increase ventilation in the area, if safe to do so.

Contain: Prevent further spread of the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth).[3][6] Do not use combustible materials like sawdust.

Neutralize (if applicable and safe): For small spills, and if you are trained to do so, cautiously

neutralize any potential acidic or basic conditions. Given the amine functional group, this

compound is basic.

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste.[5]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water.

Dispose: Dispose of the contaminated materials and cleaning supplies as hazardous waste

according to local, state, and federal regulations.[3][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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